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Compound of Interest

Compound Name: Rhodium(III) chloride trihydrate

Cat. No.: B080923 Get Quote

Rhodium(III) Chloride Trihydrate: A Technical
Guide for Researchers
Rhodium(III) chloride trihydrate is a primary starting material for the synthesis of a wide array

of rhodium-based catalysts and coordination complexes. As a water-soluble crystalline solid, it

serves as a crucial precursor in academic research and industrial processes, particularly in the

fields of organic synthesis, catalysis, and drug development. This guide provides an in-depth

overview of its chemical and physical properties, detailed experimental protocols for its use,

and a summary of its key applications.

Chemical and Physical Data
Rhodium(III) chloride trihydrate is a dark red-brown, deliquescent crystalline powder.[1] The

degree of hydration can vary, which is reflected in the different CAS numbers assigned to the

hydrated forms.

Table 1: Chemical Identifiers

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b080923?utm_src=pdf-interest
https://www.benchchem.com/product/b080923?utm_src=pdf-body
https://www.benchchem.com/product/b080923?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6329417.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080923?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Value

Chemical Name Rhodium(III) chloride trihydrate

Molecular Formula RhCl₃·3H₂O[2]

Molecular Weight 263.31 g/mol [2][3]

CAS Number 13569-65-8 (specifically for the trihydrate)[4][5]

20765-98-4 (for the hydrate, RhCl₃·xH₂O)[6][7]

[8]

IUPAC Name trichlororhodium; trihydrate[5]

InChI
InChI=1S/3ClH.3H2O.Rh/h31H;31H2;/q;;;;;;+3/p

-3[2]

InChIKey TYLYVJBCMQFRCB-UHFFFAOYSA-K[2][5]

SMILES O.O.O.[Cl-].[Cl-].[Cl-].[Rh+3][2]

Table 2: Physical Properties
Property Value

Appearance
Red-brown to dark brown crystalline powder[8]

[9]

Melting Point 100 °C (decomposes)[1][6][10]

Solubility
Soluble in water, alcohol, hydrochloric acid, and

alkali solutions.[1][8] Insoluble in ether.[1]

Density ~1 g/cm³ (for trihydrate)[10]

Stability
Hygroscopic; loses crystal water upon strong

heating.[1][8]

Table 3: Spectral Information
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Technique Description

103Rh NMR Spectroscopy

A valuable tool for characterizing rhodium(III)

complexes in solution. Aqueous solutions of

rhodium(III) chloride hydrate show several

species, with proportions that change over time

and with chloride concentration.[4][11]

Infrared (IR) Spectroscopy

ATR-IR spectra are available for Rhodium(III)

chloride hydrate (CAS 20765-98-4) for

compound identification and characterization.

[12]

Raman Spectroscopy
FT-Raman spectral data has been recorded for

Rhodium(III) chloride trihydrate.[2]

Experimental Protocols
Rhodium(III) chloride trihydrate is most famously used as a precursor for the synthesis of

Wilkinson's catalyst, chlorotris(triphenylphosphine)rhodium(I), a pivotal homogeneous catalyst

for the hydrogenation of alkenes.

Protocol 1: Synthesis of Wilkinson's Catalyst
([RhCl(PPh₃)₃])
This procedure details the preparation of Wilkinson's catalyst from rhodium(III) chloride
trihydrate in refluxing ethanol, where triphenylphosphine acts as both a ligand and a reducing

agent.[13]

Materials:

Rhodium(III) chloride trihydrate (RhCl₃·3H₂O)

Triphenylphosphine (PPh₃)

Absolute ethanol

Diethyl ether
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25 mL round-bottom flask

Reflux condenser

Magnetic stir bar and stir plate

Heating mantle

Hirsch funnel and suction filtration apparatus

Procedure:

Place 20 mL of absolute ethanol into a 25-mL round-bottom flask containing a magnetic stir

bar.

Attach a reflux condenser and heat the ethanol to just below its boiling point using a heating

mantle.

Momentarily remove the condenser and add approximately 600 mg (a large excess) of

triphenylphosphine to the hot ethanol. Stir until it is completely dissolved.[14]

Once dissolved, again remove the condenser and add 100 mg of rhodium(III) chloride
trihydrate to the solution.[14]

Heat the mixture to a gentle reflux. The solution will initially turn a deep red-brown.

Continue refluxing for approximately 20-30 minutes. During this time, the solution will slowly

form yellow crystals, which then convert into shiny burgundy-red crystals of the final product.

[14]

While the solution is still hot, collect the product crystals by suction filtration using a Hirsch

funnel.[14]

Wash the collected crystals with three 1 mL portions of hot ethanol, followed by three 1 mL

portions of diethyl ether.[9][14]

Dry the crystals on the filter by maintaining continuous suction.
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Protocol 2: Preparation of Rhodium(III) Chloride Hydrate
This protocol outlines a method for preparing rhodium trichloride hydrate from a chlororhodate

solution, as described in patent literature.[15]

Materials:

Chlororhodate solution (e.g., from rhodium recovery processes)

Reducing agent

Chlorine gas

Hydrochloric acid

Rotary evaporator

Reaction vessel suitable for chlorination

Procedure:

Reduction to Rhodium Powder: React a chlororhodate solution with a suitable reducing

agent to precipitate rhodium metal as a fine powder.

Chlorination: React the obtained rhodium powder with chlorine gas at a temperature of 300-

600 °C for 1-5 hours to yield a mixture containing anhydrous rhodium trichloride.[15]

Acid Digestion: React the rhodium-containing mixture with hydrochloric acid (e.g., 15-20%

mass concentration) at 50-70 °C for 1.5-2 hours. Filter the resulting solution to obtain a

chlororhodic acid solution.[15]

Evaporation and Crystallization: Perform rotary evaporation on the chlororhodic acid solution

at approximately 60 °C to remove excess acid and water, leading to the crystallization of

rhodium trichloride hydrate.[15]

Mandatory Visualization
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The following diagrams illustrate key experimental and logical workflows related to

Rhodium(III) chloride trihydrate.

Synthesis of Wilkinson's Catalyst

RhCl₃·3H₂O + PPh₃ (excess)

Heat to Reflux
(~20-30 min)

Absolute Ethanol (Solvent)

Hot Suction Filtration

Wash with Hot Ethanol

Wash with Diethyl Ether

Dry Crystals
[RhCl(PPh₃)₃]

Click to download full resolution via product page

Workflow for the synthesis of Wilkinson's Catalyst.
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Catalytic Cycle for Alkene Hydrogenation

[RhCl(PPh₃)₂]
(Active Catalyst, 14e⁻)

[RhCl(H)₂(PPh₃)₂]
(16e⁻)

+ H₂

(Oxidative Addition)

[RhCl(H)₂(Alkene)(PPh₃)₂]
(18e⁻)

+ Alkene

[RhCl(H)(Alkyl)(PPh₃)₂]
(16e⁻)

Migratory Insertion

Reductive Elimination
- Alkane

Click to download full resolution via product page

Catalytic cycle of alkene hydrogenation by Wilkinson's Catalyst.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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